Cas no 918631-04-6 (2,4(1H,3H)-Pyrimidinedione, 6-methyl-1,3,5-tris(phenylmethyl)-)

2,4(1H,3H)-Pyrimidinedione, 6-methyl-1,3,5-tris(phenylmethyl)- structure
918631-04-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-methyl-1,3,5-tris(phenylmethyl)-
CAS No:918631-04-6
MF:C26H24N2O2
MW:396.480966567993
CID:772711
PubChem ID:11975803
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-methyl-1,3,5-tris(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-methyl-1,3,5-tris(phenylmethyl)-
    • 1,3,5-tribenzyl-6-methylpyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1,3,5-tribenzyl-6-methyl-
    • DTXSID30475020
    • 918631-04-6
    • 1,3,5-tribenzyl-6-methyl-pyrimidine-2,4-dione
    • Inchi: 1S/C26H24N2O2/c1-20-24(17-21-11-5-2-6-12-21)25(29)28(19-23-15-9-4-10-16-23)26(30)27(20)18-22-13-7-3-8-14-22/h2-16H,17-19H2,1H3
    • InChI Key: PJTKSHMQZVWOSO-UHFFFAOYSA-N
    • SMILES: O=C1N(CC2C=CC=CC=2)C(C(CC2C=CC=CC=2)=C(C)N1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 396.183778013g/mol
  • Monoisotopic Mass: 396.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 40.6Ų
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